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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Red KL Salt, a diazonium salt with the CAS number 86780-25-8, is a chemical compound

used in various laboratory applications.[1][2][3][4][5][6][7][8][9][10] While it is known for its utility

as a visualizing agent in chromatography and as a color indicator, detailed public information

regarding its specific spectral and fluorescence properties is limited.[3][6][9] This guide

provides a comprehensive summary of the available information on Fast Red KL Salt and

outlines general experimental protocols for the characterization of diazonium salts.

Chemical and Physical Properties
Fast Red KL Salt is commercially available as a brown-red or red to brown powder.[1][9] Its

molecular formula is reported as C8H8N3O2·½ZnCl2 or C8H8ClN3O2, with a molecular weight

of approximately 281.8 g/mol or 213.62 g/mol , respectively, depending on the salt form.[1][2][4]

[7][8] The IUPAC name for the primary organic component is 2-carbamoyl-5-

methoxybenzenediazonium.[2]
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Property Value Source

CAS Number 86780-25-8 [1][2][3][4][5][6][7][8][9][10]

Molecular Formula
C8H8N3O2·½ZnCl2 /

C8H8ClN3O2
[1][2][3][4][5][7]

Molecular Weight ~281.8 g/mol / 213.62 g/mol [1][2][4][7][8]

Appearance
Brown-red / Red to brown

powder
[1][9]

Synonyms

2-Carbamoyl-5-

methoxybenzenediazonium

chloride hemi(zinc chloride)

salt

[3][7][9]

Spectral and Fluorescence Properties
A thorough review of publicly available scientific literature and chemical databases did not yield

specific quantitative data on the spectral and fluorescence properties of Fast Red KL Salt.
Information such as absorption maximum (λmax), molar absorptivity (ε), emission maximum,

and fluorescence quantum yield (ΦF) for this particular compound is not readily available.

In general, diazonium salts can exhibit absorption in the UV-visible range. For instance, Fast

Red RC has an absorbance peak at 219 nm.[11] The azo dyes formed from the reaction of

diazonium salts with coupling agents are often colored and can be fluorescent. For example,

the reaction product of naphthol and Fast Red TR exhibits an absorption peak at 505 nm and a

fluorescence emission centered at 560 nm.[12]

General Experimental Protocols for Characterization
of Diazonium Salts
For researchers wishing to characterize the spectral and fluorescence properties of Fast Red
KL Salt or similar compounds, the following general methodologies can be applied.

UV-Visible Absorption Spectroscopy
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This technique is used to determine the absorption spectrum and molar absorptivity of a

compound.

Methodology:

Solvent Selection: Choose a solvent in which the diazonium salt is stable and soluble.

Common solvents include water, ethanol, or acetonitrile.

Solution Preparation: Prepare a stock solution of the diazonium salt of a known

concentration. Create a series of dilutions from the stock solution.

Spectrophotometer Measurement: Use a UV-Visible spectrophotometer to measure the

absorbance of each solution across a relevant wavelength range (e.g., 200-800 nm).

Data Analysis: Plot absorbance versus wavelength to obtain the absorption spectrum and

identify the wavelength of maximum absorbance (λmax). According to the Beer-Lambert law,

a plot of absorbance at λmax versus concentration should yield a straight line, the slope of

which can be used to calculate the molar absorptivity (ε).

Fluorescence Spectroscopy
This technique is used to determine the excitation and emission spectra, as well as the

fluorescence quantum yield.

Methodology:

Excitation and Emission Spectra:

Dissolve the sample in a suitable, non-fluorescent solvent.

Use a spectrofluorometer to measure the fluorescence intensity while scanning the

excitation wavelength (at a fixed emission wavelength) to obtain the excitation spectrum.

Measure the fluorescence intensity while scanning the emission wavelength (at a fixed

excitation wavelength, typically λmax from the absorption spectrum) to obtain the emission

spectrum.

Quantum Yield Determination (Relative Method):
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The relative quantum yield can be determined by comparing the fluorescence of the

sample to a well-characterized fluorescence standard with a known quantum yield.

Measure the absorbance and integrated fluorescence intensity of both the sample and the

standard at the same excitation wavelength.

The quantum yield of the sample (Φ_s) can be calculated using the following equation:

Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s^2 / n_r^2) where Φ is the quantum yield, I is the

integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n

is the refractive index of the solvent. The subscripts 's' and 'r' refer to the sample and the

reference standard, respectively.[13]

Applications and Further Research
Fast Red KL Salt is noted for its use as a visualizing agent in chromatographic experiments

and as a color indicator.[3][6][9] The diazonium group is reactive and can be used in coupling

reactions to form azo dyes, which are widely used as colorants. Diazonium salts are also

utilized for surface modification by grafting organic layers onto various substrates.[14][15]

Given the lack of detailed spectral data, a systematic characterization of the photophysical

properties of Fast Red KL Salt would be a valuable contribution to the scientific community,

particularly for its application in analytical and materials science.

Signaling Pathways and Workflows
The initial search for signaling pathways involving "Fast Red KL Salt" did not yield any relevant

results. The search results were predominantly related to "salt stress signaling" in plants, which

is a biological process and not related to the chemical compound in question.[16][17][18][19]

[20] There is no publicly available information to suggest that Fast Red KL Salt is involved in

any specific biological signaling pathways.

Due to the absence of information on experimental workflows or signaling pathways directly

involving Fast Red KL Salt, no diagrams could be generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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